(2R)-morpholine-2-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This would involve a detailed examination of the methods used to synthesize the compound. It would include the starting materials, the type of reactions used, the conditions under which the reactions were carried out, and the yield of the final product .Molecular Structure Analysis
This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography or NMR spectroscopy can be used. The structure can provide insights into the compound’s properties and reactivity .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It could involve looking at how the compound reacts with other substances, the conditions under which it reacts, and the products of the reaction .Physical And Chemical Properties Analysis
This would involve studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its chemical stability. Techniques such as HPLC (High Performance Liquid Chromatography) might be used for this analysis .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-morpholine-2-carboxamide hydrochloride involves the reaction of morpholine with chloroacetyl chloride to form N-chloroacetylmorpholine, which is then reacted with ammonium hydroxide to form (2R)-morpholine-2-carboxamide. The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Morpholine", "Chloroacetyl chloride", "Ammonium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Morpholine is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form N-chloroacetylmorpholine.", "N-chloroacetylmorpholine is then reacted with ammonium hydroxide to form (2R)-morpholine-2-carboxamide.", "The resulting (2R)-morpholine-2-carboxamide is then treated with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
1841087-83-9 |
Product Name |
(2R)-morpholine-2-carboxamide hydrochloride |
Molecular Formula |
C5H11ClN2O2 |
Molecular Weight |
166.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.